![molecular formula C18H15NO2 B5676638 3-acetyl-4-(4-methylphenyl)-2(1H)-quinolinone](/img/structure/B5676638.png)
3-acetyl-4-(4-methylphenyl)-2(1H)-quinolinone
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Overview
Description
Synthesis Analysis
The synthesis of quinolinones can be achieved through various methods, including cyclization reactions and the reaction of specific anhydrides with phenyl-acetone derivatives. For example, Coppola et al. (1988) described a low-temperature reaction of an N-alkylisatoic anhydride with the thermodynamic potassium enolate of phenyl-acetone to synthesize 1,2-dialkyl-3-phenyl-4-quinolinones (Coppola, 1988).
Molecular Structure Analysis
The molecular structure of quinolinones, including variations like "3-acetyl-4-(4-methylphenyl)-2(1H)-quinolinone," can be elucidated using spectroscopic methods. Luque et al. (2016) conducted a detailed analysis using NMR, IR, and crystallographic methods to understand the structural nuances of related quinolinone derivatives (Luque et al., 2016).
Chemical Reactions and Properties
Quinolinones undergo a variety of chemical reactions, including cyclization, acetylation, and reactions with various reagents such as acetic anhydride, thionyl chloride, and phosphine oxides. Zeng et al. (2022) discussed a visible-light-induced cascade cyclization reaction involving quinazolinones, showing the reactivity and functionalization potential of these molecules (Zeng et al., 2022).
Physical Properties Analysis
The physical properties of quinolinones, including "3-acetyl-4-(4-methylphenyl)-2(1H)-quinolinone," depend on their molecular structure. These can include solubility, melting points, and crystal structures, which are crucial for their application in various fields.
Chemical Properties Analysis
The chemical properties, such as reactivity with nucleophiles, electrophiles, and the ability to undergo various organic reactions, define the utility of quinolinones in synthetic chemistry. The work by Smith et al. (1996) on the lithiation of quinazolinones provides insights into the chemical behavior and modification potential of these compounds (Smith et al., 1996).
properties
IUPAC Name |
3-acetyl-4-(4-methylphenyl)-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO2/c1-11-7-9-13(10-8-11)17-14-5-3-4-6-15(14)19-18(21)16(17)12(2)20/h3-10H,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEHMGHVLOZTCPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetyl-4-(4-methylphenyl)-1,2-dihydroquinolin-2-one |
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